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Compound of Interest

Compound Name: N-Isopropylcyclohexylamine

Cat. No.: B058178

For immediate release: This document provides essential safety and logistical information for
the proper disposal of N-Isopropylcyclohexylamine, ensuring the safety of laboratory
personnel and compliance with environmental regulations. Researchers, scientists, and drug
development professionals are advised to follow these procedures meticulously.

N-Isopropylcyclohexylamine is a flammable and corrosive chemical that requires careful
handling and disposal.[1][2][3] Improper disposal can lead to safety hazards, environmental
contamination, and regulatory violations.[4] This guide outlines the necessary steps for the safe
temporary storage and ultimate disposal of this compound.

Chemical and Physical Properties Relevant to
Disposal

Understanding the properties of N-Isopropylcyclohexylamine is crucial for its safe handling
and disposal. The following table summarizes key data points.
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Property Value Citation
Physical State Liquid [1]
Color Light yellow [1]
Odor Odorless [1]
Flash Point 33°C/91.4°F [1]
Boiling Point 175 °C /347 °F @ 760 mmHg [1]
Specific Gravity 0.850 [1]

Flammable liquid and vapor,
Causes severe skin burns and

Hazards [11[2]
eye damage, May cause

respiratory irritation

Step-by-Step Disposal Procedures

The following procedures provide a direct, step-by-step guide for the safe disposal of N-
Isopropylcyclohexylamine.

Personal Protective Equipment (PPE)

Before handling N-Isopropylcyclohexylamine for any purpose, including disposal preparation,
ensure you are wearing the appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile) are essential to prevent skin contact.[2]

o Eye Protection: Chemical safety goggles and a face shield are required to protect against
splashes.[2]

e Lab Coat: A flame-resistant lab coat should be worn.

» Respiratory Protection: If working in an area with inadequate ventilation, a respirator may be
necessary.

Waste Collection and Segregation
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» Designated Waste Container: Collect all N-Isopropylcyclohexylamine waste in a
dedicated, properly labeled container.[4][5] The container must be compatible with the
chemical; high-density polyethylene (HDPE) is a suitable option.

e Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "N-Isopropylcyclohexylamine,” and the associated hazards (Flammable,
Corrosive).[4]

e No Mixing: Do not mix N-Isopropylcyclohexylamine waste with any other chemical waste
streams unless explicitly instructed to do so by your institution's Environmental Health and
Safety (EHS) department.[2][4] Incompatible materials to avoid include acids, strong
oxidizing agents, acid anhydrides, and acid chlorides.[1]

Temporary Storage in a Satellite Accumulation Area
(SAA)

o Location: Store the sealed and labeled waste container in a designated Satellite
Accumulation Area within the laboratory.[4]

e Secondary Containment: The waste container should be placed in a secondary containment
bin to prevent the spread of any potential leaks.

e Ventilation: The SAA must be in a well-ventilated area, away from sources of ignition such as
open flames, hot surfaces, and sparks.[1]

o Container Integrity: Ensure the waste container is kept tightly closed when not in use.[1][4]

Arranging for Final Disposal

o Contact EHS: Once the waste container is full or is ready for disposal, contact your
institution's Environmental Health and Safety (EHS) department or the designated chemical
waste management provider.[4][6]

o Professional Disposal: N-Isopropylcyclohexylamine must be disposed of through a
licensed and approved waste disposal company.[2] Do not attempt to dispose of this
chemical down the drain or in regular trash.[7]
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e Follow Institutional Protocols: Adhere to all specific procedures and documentation
requirements set forth by your institution for hazardous waste pickup and disposal.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of N-
Isopropylcyclohexylamine.
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Caption: Workflow for the safe disposal of N-Isopropylcyclohexylamine.
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By adhering to these procedures, you contribute to a safe laboratory environment and ensure
the responsible management of chemical waste. Always consult your institution's specific
safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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